Cas no 89270-12-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester)
89270-12-2 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
CAS No:89270-12-2
MF:C9H14N2O2
MW:182.219662189484
CID:605887
PubChem ID:71323288
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
- methyl 5-methyl-3-propyl-1H-pyrazole-4-carboxylate
- DTXSID20752892
- 89270-12-2
-
- Inchi: 1S/C9H14N2O2/c1-4-5-7-8(9(12)13-3)6(2)10-11-7/h4-5H2,1-3H3,(H,10,11)
- InChI Key: ABNXXHLFBMXERG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)NN=C1CCC)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55Ų
1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
89270-12-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester) Related Products
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